Cas no 702640-48-0 (2-chloro-5-methyl-6-fluoroaniline)

• Product Name: 2-chloro-5-methyl-6-fluoroaniline
• CAS No: 702640-48-0
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD06660187
• CID: 2122046
• PubChem ID: 17750755
• Update Time: 2025-10-28

2-chloro-5-methyl-6-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methyl-6-fluoroaniline
• 6-CHLORO-2-FLUORO-3-METHYLANILINE
• CS-0153734
• JS-4375
• SB76724
• E76615
• DB-330167
• MFCD06660187
• SCHEMBL2778015
• 6-chloro-2-fluoro-3-methyl-aniline
• AKOS015956657
• 702640-48-0
• QXHIYPYDZBWKFU-UHFFFAOYSA-N

• MDL： MFCD06660187
• Inchi： 1S/C7H7ClFN/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,10H2,1H3
• InChI Key： QXHIYPYDZBWKFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1N)F

Computed Properties

• Exact Mass: 159.0251051g/mol
• Monoisotopic Mass: 159.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 205.9±35.0 °C at 760 mmHg
• Flash Point: 78.3±25.9 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-chloro-5-methyl-6-fluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-5-methyl-6-fluoroaniline

Recent Advances in the Application of 2-Chloro-5-methyl-6-fluoroaniline (CAS: 702640-48-0) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-methyl-6-fluoroaniline (CAS: 702640-48-0) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, dyes, and pharmaceuticals. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-chloro-5-methyl-6-fluoroaniline as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The researchers utilized this compound to develop a series of potent inhibitors of the MDM2-p53 interaction, a critical pathway in tumor suppression. The study reported that derivatives of 2-chloro-5-methyl-6-fluoroaniline exhibited enhanced binding affinity and selectivity compared to traditional analogs, suggesting its potential as a privileged scaffold in drug discovery.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of 2-chloro-5-methyl-6-fluoroaniline derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of fluoroaniline-based compounds against multidrug-resistant bacterial strains. The study found that certain derivatives displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimal cytotoxicity to human cells.

The synthetic versatility of 2-chloro-5-methyl-6-fluoroaniline has also been demonstrated in the development of fluorescent probes for biological imaging. Researchers have exploited its electron-withdrawing fluorine and chlorine substituents to fine-tune the photophysical properties of resulting compounds. A recent study in Chemical Communications reported the design of a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in live cells, where 2-chloro-5-methyl-6-fluoroaniline served as the core structure for optimal fluorescence quenching and activation.

From a chemical perspective, the unique electronic properties of 2-chloro-5-methyl-6-fluoroaniline make it particularly valuable for palladium-catalyzed cross-coupling reactions, which are fundamental to modern medicinal chemistry. Recent advances in C-H activation methodologies have further expanded the synthetic utility of this compound, enabling more efficient routes to complex molecular architectures. Computational studies have provided insights into the steric and electronic effects of its substituents, guiding rational design of derivatives with improved pharmacological profiles.

Looking forward, the applications of 2-chloro-5-methyl-6-fluoroaniline (CAS: 702640-48-0) are expected to expand into new therapeutic areas and material science applications. Ongoing research is exploring its potential in the development of covalent inhibitors and as a component of supramolecular assemblies for drug delivery. The compound's combination of synthetic accessibility and structural versatility positions it as a valuable tool for addressing current challenges in drug discovery and chemical biology.